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Compound of Interest

Compound Name: 4-(2-Methoxyethyl)morpholine

Cat. No.: B156078 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling of 4-(2-
Methoxyethyl)morpholine in research and development settings. While a specific Safety Data

Sheet (SDS) for 4-(2-Methoxyethyl)morpholine is not readily available, a comprehensive

safety strategy can be formulated by examining data from its PubChem entry and the SDS of

the closely related parent compound, morpholine. This guide provides detailed procedures for

personal protective equipment, operational handling, and waste disposal to ensure the safety

of laboratory personnel.

Hazard Identification and Quantitative Data
4-(2-Methoxyethyl)morpholine is classified as a substance that causes skin irritation and

serious eye damage.[1] Although detailed toxicological data is not available for this specific

compound, the hazards of morpholine provide a strong basis for risk assessment. Morpholine

is a flammable liquid and vapor that is harmful if swallowed or inhaled, toxic in contact with

skin, and causes severe skin burns and eye damage.[2][3]

For safe laboratory practices, it is essential to be aware of the key physical and chemical

properties of the substance being handled. The following table summarizes the available

quantitative data for 4-(2-Methoxyethyl)morpholine and its parent compound, morpholine.
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Property
4-(2-
Methoxyethyl)morpholine

Morpholine

CAS Number 10220-23-2[1][4] 110-91-8[3]

Molecular Formula C7H15NO2[1][4] C4H9NO

Molecular Weight 145.20 g/mol [1][4] 87.12 g/mol

Boiling Point 104-105.8 °C (at 44 Torr)[5] 129 °C

Density 0.974 g/cm³ (Predicted)[5] 1.007 g/cm³

Flash Point Not available 32 - 35 °C[6]

GHS Hazard Statements

H315: Causes skin

irritationH318: Causes serious

eye damage[1]

H226: Flammable liquid and

vapourH302+H332: Harmful if

swallowed or if inhaledH311:

Toxic in contact with skinH314:

Causes severe skin burns and

eye damage[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure to 4-(2-
Methoxyethyl)morpholine. The following table outlines the required PPE for handling this

chemical.
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles and a face shield

should be worn at all times.[7]

Skin Protection

A chemical-resistant laboratory coat must be

worn.[7] Nitrile or neoprene gloves are

recommended; however, it is crucial to check

the manufacturer's glove selection guide for

compatibility.

Respiratory Protection

All handling of 4-(2-Methoxyethyl)morpholine

must be conducted in a certified chemical fume

hood.[7] If there is a risk of inhalation, a NIOSH-

approved respirator with an organic vapor

cartridge should be used.

Experimental Protocols: Handling and Storage
Adherence to strict protocols is essential for the safe handling and storage of 4-(2-
Methoxyethyl)morpholine.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[7]

The storage area should be clearly labeled with the appropriate hazard warnings.

Handling
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2]

Work Area: All procedures should be performed within a certified chemical fume hood to

minimize inhalation exposure.[7]
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Dispensing: When transferring the liquid, use appropriate tools such as a calibrated pipette

or syringe to avoid splashes.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.[2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly

after handling the chemical.[2]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[7] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate

medical attention.[7]

Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.[8] For large spills, evacuate

the area and contact emergency services.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: All waste contaminated with 4-(2-Methoxyethyl)morpholine, including

used gloves, pipette tips, and absorbent materials, must be collected in a dedicated, clearly

labeled hazardous waste container.[7]

Waste Segregation: Do not mix 4-(2-Methoxyethyl)morpholine waste with other waste

streams.
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Container Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name, and the associated hazards.

Disposal: Dispose of the hazardous waste through a licensed environmental waste

management company, following all local, state, and federal regulations.[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-(2-
Methoxyethyl)morpholine, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.benchchem.com/product/b156078?utm_src=pdf-body
https://www.benchchem.com/product/b156078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 4-(2-Methoxyethyl)morpholine
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Caption: Logical workflow for handling 4-(2-Methoxyethyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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